Sodium (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-thiolate

Specification

• Description: 1-thio-β-D-Glucose is an analog of β-D-glucose in which sulfur replaces the hydroxyl group at the one position. The thiol group allows diverse chemical reactions, including click chemistry and polymerization. 1-thio-β-D-Glucose can be labeled with technetium-99m for analytical and diagnostic procedures. It can also be used as a substrate for glucose oxidase, which leads to the production of 1-thio-β-D-gluconic acid.
• CAS No.: 10593-29-0
• Molecular Formula: C6H12NaO5S
• Molecular Weight: 219.21 g/mol
• IUPAC Name: sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate
• Standard InChI: InChI=1S/C6H12O5S.Na/c7-1-2-3(8)4(9)5(10)6(12)11-2;/h2-10,12H,1H2;/t2-,3-,4+,5-,6+;/m1./s1
• Standard InChI Key: BHHKGFGJKMSQDZ-WNFIKIDCSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)S)O)O)O)O.[Na]
• SMILES: C(C1C(C(C(C(O1)[S-])O)O)O)O.[Na+]
• Canonical SMILES: C(C1C(C(C(C(O1)S)O)O)O)O.[Na]
• Appearance: Assay:≥95%A crystalline solid